Cas no 933718-10-6 (2-methyl-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 933718-10-6
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6348022
• PubChem ID: 20648834
• Update Time: 2025-08-05

2-methyl-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid
• AKOS017514470
• SCHEMBL13370727
• 2-Methyl-3-(thiazol-2-yl)propanoic acid
• EN300-1243651
• CS-0344122
• 933718-10-6

• Inchi： 1S/C7H9NO2S/c1-5(7(9)10)4-6-8-2-3-11-6/h2-3,5H,4H2,1H3,(H,9,10)
• InChI Key： SFRNGRNVARTLAV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid

Introduction to 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid (CAS No. 933718-10-6) and Its Emerging Applications in Chemical Biology

2-methyl-3-(1,3-thiazol-2-yl)propanoic acid, identified by the chemical identifier CAS No. 933718-10-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The unique combination of a thiazole ring, a propionic acid side chain, and a methyl substituent endows this molecule with distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and mechanistic studies.

The thiazole core in 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid is a well-documented pharmacophore in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Thiazole derivatives have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors. The presence of the propionic acid moiety further enhances the compound’s potential bioactivity by contributing to its solubility and ability to engage in hydrogen bonding interactions. The methyl group at the 2-position of the thiazole ring may also play a role in modulating the compound’s pharmacokinetic profile and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole scaffolds. One notable area of investigation is the exploration of thiazole-based compounds as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that certain thiazole derivatives can selectively inhibit tyrosine kinases, which are overexpressed in many cancers. The compound 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid has been investigated as a potential lead molecule in this context, showing promise in preclinical studies as an inhibitor of specific kinases associated with tumor growth and metastasis.

Another emerging application of 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid lies in its role as an intermediate in the synthesis of more complex bioactive molecules. The structural features of this compound make it a versatile building block for designing novel drugs targeting various diseases. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity against specific biological targets. For example, modifications to the propionic acid side chain have been explored to optimize pharmacokinetic properties such as oral bioavailability and metabolic stability.

The biological activity of 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid has also been explored in the context of inflammation and immune modulation. Thiazole derivatives are known to possess anti-inflammatory effects by inhibiting key pro-inflammatory pathways such as NF-κB and MAPK signaling cascades. Preclinical data suggests that this compound may exhibit therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Further research is ongoing to elucidate its exact mechanisms of action and evaluate its efficacy in animal models.

In addition to its pharmaceutical applications, 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid has shown promise in agricultural research. Thiazole-based compounds have been investigated for their potential as antimicrobial agents against plant pathogens, offering a sustainable alternative to traditional pesticides. The structural versatility of this molecule allows for modifications that enhance its efficacy against a broad range of fungal and bacterial species while minimizing toxicity to crops. This aligns with the growing demand for environmentally friendly agrochemicals that support sustainable agriculture practices.

The synthesis of 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to optimize yield and minimize byproduct formation. Techniques such as catalytic hydrogenation, cross-coupling reactions, and stereoselective synthesis have been utilized to construct the desired molecular framework efficiently. These advancements underscore the compound’s feasibility for large-scale production if commercialized.

The pharmacological profile of CAS No. 933718-10-6 continues to be an area of active investigation. Recent studies have employed computational modeling techniques such as molecular docking and dynamic simulations to predict binding interactions between this compound and target proteins. These computational approaches have complemented experimental efforts by providing insights into potential binding modes and affinity enhancements through structure-based drug design strategies.

Future directions for research on 2-methyl-3-(1,3-thiazol-2-yl)propanoic acid include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as cancer and inflammatory disorders. Combination therapies leveraging the unique bioactivity profile of this compound may offer synergistic benefits by targeting multiple disease pathways simultaneously. Additionally, investigating its role in neurodegenerative diseases is an emerging area that warrants further exploration due to preliminary findings suggesting its interaction with neuronal signaling pathways.

In conclusion,CAS No 933718 10 6, corresponding to 2-methyl 3 (1 3 thiazol 2 yl) propanoic acid, represents a promising compound with diverse applications across chemical biology pharmaceuticals agriculture It structural features biological activities make it valuable candidate for further research development As scientific understanding advances it is anticipated that this molecule will continue play significant role addressing global health challenges through innovative therapeutic strategies